2-phenoxy-N-(1-tosyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide

• IUPAC Name: N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C24H24N2O4S/c1-18-9-13-22(14-10-18)31(28,29)26-15-5-6-19-11-12-20(16-23(19)26)25-24(27)17-30-21-7-3-2-4-8-21/h2-4,7-14,16H,5-6,15,17H2,1H3,(H,25,27)
• InChI Key: FZNHZYVVHSARCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC3=C2C=C(C=C3)NC(=O)COC4=CC=CC=C4
• Molecular Formula: C24H24N2O4S
• Molecular Weight: 436.5 g/mol

Description

The compound “2-phenoxy-N-(1-tosyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide” is a complex organic molecule that contains several functional groups including a phenoxy group, a tosyl group, and a tetrahydroquinoline group. These groups are common in medicinal chemistry and are often found in biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or a crystallographic study, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure and the functional groups it contains.

Scientific Research Applications

Chemical Structure and Properties

The compound 2-phenoxy-N-(1-tosyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide, falls within a class of chemicals characterized by their complex molecular structures that involve quinoline or isoquinoline derivatives. This category of compounds is renowned for its broad spectrum of biological activities and applications in scientific research, particularly in the fields of chemistry and pharmacology. For instance, the structural aspects of amide-containing isoquinoline derivatives have been studied, revealing their ability to form salts and inclusion compounds upon treatment with mineral acids, which could be pivotal in understanding their chemical behavior and applications in drug formulation and development (Karmakar, Sarma, & Baruah, 2007).

Molecular Interactions and Binding Characteristics

A related compound, OPC-21268, showcases an extended conformation through various molecular components, including the 3,4-dihydro-2(1H)-quinolone, piperidine, phenyl rings, and the acetamide side chain, stabilized by intermolecular hydrogen bonds. This structural information is crucial for understanding the binding characteristics of similar compounds and their potential interactions with biological targets (Kido, Kondo, Yamashita, & Ogawa, 1994).

Applications in Synthesis and Drug Development

Compounds of this class have been utilized in various synthetic approaches towards developing therapeutic agents. For example, an efficient synthesis method has been developed for tetrahydroquinolines with high diastereoselectivity, which were further evaluated for in vivo toxicity. Such compounds hold potential for therapeutic applications, underscoring their significance in drug discovery and development processes (Bonilla, Puerto Galvis, Méndez, & Kouznetsov, 2016).

Mechanism of Action

The mechanism of action of a compound usually refers to how it interacts with biological systems. This is highly dependent on the specific biological target and the context in which the compound is used.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific studies on this compound, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve more detailed studies of its synthesis, properties, and potential applications. This could include exploring its potential uses in medicine or other fields, based on the properties of its functional groups.